Cas no 2228665-77-6 (2-(chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene)

• Product Name: 2-(chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene
• CAS No: 2228665-77-6
• MF: C₁₀H₉ClF₂
• MW: 202.628268957138
• CID: 5856577
• PubChem ID: 165619413
• Update Time: 2025-05-25

2-(chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene
• EN300-1862286
• 2228665-77-6
• [2-(chloromethyl)-1,1-difluoroprop-2-en-1-yl]benzene

• Inchi： 1S/C10H9ClF2/c1-8(7-11)10(12,13)9-5-3-2-4-6-9/h2-6H,1,7H2
• InChI Key： ZXVACKCPWHTBMR-UHFFFAOYSA-N
• SMILES： ClCC(=C)C(C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 202.0360843g/mol
• Monoisotopic Mass: 202.0360843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 2-(chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene

2-(Chloromethyl)-1,1-Difluoroprop-2-en-1-ylbenzene: A Comprehensive Overview

2-(Chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene, with the CAS number 2228665-77-6, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzene ring attached to a chloromethyl-substituted propenyl group. The presence of fluorine atoms further enhances its chemical properties, making it a subject of interest in both academic research and industrial processes.

The synthesis of 2-(chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene involves a series of carefully controlled reactions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the propenyl group. These innovations not only improve yield but also reduce the environmental footprint of the manufacturing process.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately -45°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various chemical transformations. The presence of chlorine and fluorine atoms contributes to its reactivity, particularly in nucleophilic substitution and addition reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of pharmaceutical agents and advanced materials.

The application of 2-(chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene spans multiple industries. In the pharmaceutical sector, it serves as a key intermediate in the development of novel drug molecules targeting various therapeutic areas. For example, its ability to undergo ring-opening reactions has been exploited in the synthesis of bioactive compounds with potential anticancer properties. Additionally, this compound finds utility in the electronics industry as a precursor for high-performance polymers and coatings.

From an environmental perspective, understanding the degradation pathways of 2-(chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under aerobic conditions, revealing that it undergoes rapid transformation under microbial action. This knowledge is essential for developing sustainable practices in its handling and disposal.

In conclusion, 2-(chloromethyl)-1,1-difluoroprop-2-en-1-ylbenzene stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research, while advancements in synthesis and application further underscore its importance in modern chemistry.